Cas no 2172041-65-3 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamidobut-2-ynoic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamidobut-2-ynoic acid
• CAS No: 2172041-65-3
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 5999889
• PubChem ID: 165556520
• Update Time: 2025-05-30

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamidobut-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamidobut-2-ynoic acid
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2,3-trimethylbutanamido]but-2-ynoic acid
• EN300-1550630
• 2172041-65-3

• Inchi： 1S/C26H28N2O5/c1-25(2,23(31)27-15-9-14-22(29)30)26(3,4)28-24(32)33-16-21-19-12-7-5-10-17(19)18-11-6-8-13-20(18)21/h5-8,10-13,21H,15-16H2,1-4H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： ZXGYHGXBDQZZHU-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C)C(C(NCC#CC(=O)O)=O)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 799
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamidobut-2-ynoic acid

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamidobut-2-ynoic Acid: A Comprehensive Overview

The compound with CAS No 2172041-65-3, known as 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamidobut-2-ynoic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its complex structure and potential applications in drug delivery systems and advanced materials. The fluorenylmethoxycarbonyl (Fmoc) group attached to the molecule plays a crucial role in its reactivity and functionality.

Recent studies have highlighted the importance of Fmoc-containing compounds in peptide synthesis and drug design. The Fmoc group is a well-known protecting group in solid-phase peptide synthesis (SPPS), where it serves to temporarily block amino groups during the synthesis process. In the case of 4-3-{(9H-fluoren-9yl)methoxycarbonylamino}-2,2,3-trimethylbutanamidobutynoic acid, the Fmoc group is strategically positioned to influence the molecule's reactivity and stability. This positioning is critical for its potential use in developing novel therapeutic agents.

The structure of this compound also includes a trimethylbutanamide moiety, which contributes to its hydrophobicity and solubility properties. These characteristics are essential for applications in drug delivery systems, where solubility and bioavailability are key factors. Additionally, the presence of a butynoic acid group introduces unique electronic properties that can be exploited in various chemical reactions.

Recent advancements in computational chemistry have enabled researchers to model the behavior of 4-{(9H-fluorenemethoxycarbonylamino)} compounds under different conditions. These models have provided insights into their stability, reactivity, and potential interactions with biological systems. For instance, studies have shown that the Fmoc group can significantly influence the molecule's ability to penetrate cellular membranes, making it a promising candidate for targeted drug delivery.

In terms of synthesis, this compound is typically prepared through a multi-step process involving coupling reactions and protective group strategies. The synthesis begins with the preparation of the Fmoc-amino acid derivative, followed by coupling with the appropriate trimethylbutanamide moiety. The final step involves introducing the butynoic acid group through a series of carefully controlled reactions.

The application of this compound extends beyond traditional chemical synthesis. Researchers have explored its use in creating self-assembling materials and nanoscale structures. The combination of hydrophobic and hydrophilic groups within the molecule allows for versatile self-aggregation behaviors, which can be tailored for specific applications such as drug encapsulation or sensor development.

Furthermore, recent breakthroughs in green chemistry have led to more sustainable methods for synthesizing compounds like 4-{(9H-fluorenemethoxycarbonylamino)} derivatives. These methods often involve catalytic processes or biodegradable reagents, reducing the environmental impact of chemical synthesis while maintaining high yields and purity.

In conclusion, 4-{(9H-fluorenemethoxycarbonylamino)} derivatives represent a class of compounds with immense potential in various scientific domains. Their unique structure and functional groups make them invaluable tools for researchers working on drug development, material science, and advanced chemical synthesis. As our understanding of these compounds continues to grow, so too will their applications in addressing some of the most pressing challenges in modern science.